Cas no 2680694-77-1 (benzyl N-1-(2-fluorophenyl)-2-hydroxyethylcarbamate)

• Product Name: benzyl N-1-(2-fluorophenyl)-2-hydroxyethylcarbamate
• CAS No: 2680694-77-1
• MF: C₁₆H₁₆FNO₃
• MW: 289.30154800415
• CID: 5632199
• PubChem ID: 73117252
• Update Time: 2025-11-06

benzyl N-1-(2-fluorophenyl)-2-hydroxyethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28287941
• 2680694-77-1
• benzyl N-[1-(2-fluorophenyl)-2-hydroxyethyl]carbamate
• benzyl N-1-(2-fluorophenyl)-2-hydroxyethylcarbamate

• Inchi： 1S/C16H16FNO3/c17-14-9-5-4-8-13(14)15(10-19)18-16(20)21-11-12-6-2-1-3-7-12/h1-9,15,19H,10-11H2,(H,18,20)
• InChI Key： GUFFEXCGUCJONN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CO)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 289.11142153g/mol
• Monoisotopic Mass: 289.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-1-(2-fluorophenyl)-2-hydroxyethylcarbamate

Comprehensive Overview of Benzyl N-1-(2-fluorophenyl)-2-hydroxyethylcarbamate (CAS No. 2680694-77-1)

Benzyl N-1-(2-fluorophenyl)-2-hydroxyethylcarbamate (CAS No. 2680694-77-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This carbamate derivative is characterized by its unique molecular structure, which includes a fluorophenyl group and a hydroxyethyl moiety. These functional groups contribute to its potential applications in drug development, particularly in the design of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its utility in targeted therapies, aligning with the growing demand for precision medicine.

The compound's CAS No. 2680694-77-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its systematic name, benzyl N-1-(2-fluorophenyl)-2-hydroxyethylcarbamate, reflects its structural complexity and highlights the presence of a benzyl protecting group, which is often employed in peptide synthesis and prodrug formulations. This feature makes it a valuable intermediate in the synthesis of bioactive molecules, addressing the need for efficient and scalable synthetic routes in modern drug discovery.

In recent years, the interest in fluorinated compounds like benzyl N-1-(2-fluorophenyl)-2-hydroxyethylcarbamate has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in medicinal chemistry, as it can improve a drug's pharmacokinetic properties. This aligns with current trends in the pharmaceutical industry, where researchers frequently search for terms such as "fluorinated drug intermediates" and "carbamate derivatives in medicine." The compound's potential role in addressing unmet medical needs, such as neurodegenerative diseases or inflammatory disorders, further amplifies its relevance.

From a synthetic perspective, benzyl N-1-(2-fluorophenyl)-2-hydroxyethylcarbamate exemplifies the convergence of organic chemistry and biotechnology. Its preparation often involves multi-step reactions, including carbamate formation and selective fluorination, which are topics of high interest in academic circles. Laboratories worldwide are optimizing these processes to reduce environmental impact, reflecting the broader shift toward green chemistry and sustainable practices. This resonates with frequently searched queries like "eco-friendly synthesis of carbamates" and "fluorination techniques in organic chemistry."

The compound's physicochemical properties, such as solubility and stability, are also under investigation. These attributes are critical for formulation scientists who aim to develop oral or injectable drug products. Given the rising popularity of biopharmaceuticals and small-molecule therapeutics, understanding how benzyl N-1-(2-fluorophenyl)-2-hydroxyethylcarbamate behaves in different matrices is essential. This ties into broader discussions about "drug delivery systems" and "enhancing drug bioavailability," which dominate scientific literature and industry forums.

In conclusion, benzyl N-1-(2-fluorophenyl)-2-hydroxyethylcarbamate (CAS No. 2680694-77-1) represents a promising candidate for advancing pharmaceutical research. Its structural features and potential applications align with contemporary scientific priorities, including precision medicine, sustainable synthesis, and improved drug delivery. As the demand for innovative therapeutics grows, this compound is poised to play a pivotal role in shaping the future of drug development.